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Compound of Interest

Compound Name: Methomyl-d3
Cat. No.: B15562426
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Methomyl-d3 (CAS: 1398109-07-3), a
deuterated analog of the carbamate insecticide methomyl. This document is intended to serve
as a comprehensive resource, detailing its chemical and physical properties, its primary
application as an internal standard in analytical chemistry, relevant experimental protocols, and
the toxicological pathways of its non-deuterated counterpart.

Core Quantitative Data

The following tables summarize the key quantitative data for Methomyl-d3, compiled from
various chemical suppliers and databases.

Table 1: Chemical and Physical Properties
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Property Value Source(s)
CAS Number 1398109-07-3 [LI[21031[41[5]
Molecular Formula CsH7D3N202S

Molecular Weight 165.23 g/mol

N-[[(methyl-ds-
amino)carbonylJoxy]-

Formal Name
ethanimidothioic acid, methyl

ester

Methomyl D3, (E,Z)-Methomyl-

Synonyms
d3 (N-methyl-d3)
Appearance Solid, Crystalline
Color Colorless, White to off-white
Odor Sulphurous
Melting Point 78-79°C
» Slightly soluble in Chloroform
Solubility
and Methanol
Storage Temperature -20°C
Stability > 4 years
Purity >98% (Methomyl)

>99% deuterated forms (d1-

Deuterium Incorporation
ds); 1% do

Table 2: Toxicological Data for Unlabeled Methomyl
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Parameter Value Species Route Source(s)
LDso 30 mg/kg Rat Oral
LDso >2,000 mg/kg Rat Dermal
) Land snail (M.
LDso 11.9 p g/snail
obstructa)

Application in Analytical Chemistry

Methomyl-d3 is primarily utilized as an internal standard for the accurate quantification of
methomyl in various matrices by chromatographic technigques coupled with mass spectrometry,
such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass
Spectrometry (LC-MS). The use of a deuterated internal standard is a robust method to
compensate for matrix effects and variations in sample preparation and instrument response,
leading to more accurate and precise results.

Experimental Protocols

The following section details a representative experimental protocol for the analysis of
methomyl in a food matrix using Methomyl-d3 as an internal standard. This protocol is a
synthesis of the widely used QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
method.

Protocol: Quantification of Methomyl in a Food Matrix
using LC-MS/MS and Methomyl-d3 Internal Standard

1. Objective: To accurately quantify the concentration of methomyl in a food sample (e.g., fruits,
vegetables) using a deuterated internal standard.

2. Materials and Reagents:
o Methomyl analytical standard

o Methomyl-d3 internal standard solution (concentration to be determined based on expected
analyte levels)
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Acetonitrile (ACN), HPLC grade
Methanol (MeOH), HPLC grade
Formic acid, LC-MS grade
Anhydrous magnesium sulfate (MgSQOa)
Sodium chloride (NaCl)
Trisodium citrate dihydrate
Disodium hydrogen citrate sesquihydrate
Primary secondary amine (PSA) sorbent
C18 sorbent
Graphitized carbon black (GCB) sorbent (optional, for pigmented extracts)
Deionized water
. Sample Preparation (QUEChERS Method):
Homogenize a representative 10-15 g sample of the food matrix.
Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
Add 10 mL of acetonitrile.

Spike the sample with a known amount of Methomyl-d3 internal standard solution. The
spiking level should be similar to the expected concentration of the analyte.

Add the QUEChERS extraction salts (e.g., 4 g MgSOa, 1 g NaCl, 1 g trisodium citrate
dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

Immediately cap and shake the tube vigorously for 1 minute.

Centrifuge at 23000 g for 5 minutes.
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Transfer an aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing a
mixture of dispersive solid-phase extraction (d-SPE) sorbents (e.g., 150 mg MgSOa, 50 mg
PSA, and 50 mg C18). For highly pigmented samples, GCB may be included.

Vortex for 30 seconds.

Centrifuge at a high speed for 2 minutes.

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

. LC-MS/MS Analysis:

LC System: A high-performance liquid chromatography system.

Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile with
0.1% formic acid (B).

Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction
Monitoring (MRM) mode.

lonization: Electrospray ionization (ESI) in positive mode.

. MRM Transitions:

Methomyl: Precursor ion — Product ion 1, Precursor ion — Product ion 2 (specific m/z
values to be optimized).

Methomyl-d3: Precursor ion — Product ion 1, Precursor ion — Product ion 2 (specific m/z
values to be optimized, typically a +3 Da shift from the unlabeled analyte).

. Quantification:

Construct a calibration curve using standards of unlabeled methomyl, each containing the
same constant concentration of Methomyl-d3.
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e Plot the ratio of the peak area of the methomyl MRM transition to the peak area of the
Methomyl-d3 MRM transition against the concentration of methomyl.

o Determine the concentration of methomyl in the sample by interpolating its peak area ratio
on the calibration curve.

Signaling and Logical Pathways

The primary mechanism of toxicity for methomyl involves the inhibition of the enzyme
acetylcholinesterase. A potential secondary pathway may involve the activation of the aryl
hydrocarbon receptor.

Primary Mechanism: Acetylcholinesterase Inhibition

Methomyl is a carbamate insecticide that acts as a reversible inhibitor of acetylcholinesterase
(AChE), a crucial enzyme in the nervous system. AChE is responsible for the hydrolysis of the
neurotransmitter acetylcholine (ACh) into choline and acetic acid, a process that terminates the
nerve signal at the synaptic cleft. By inhibiting AChE, methomyl causes an accumulation of
ACh in the synapse, leading to continuous stimulation of acetylcholine receptors. This results in
hyperexcitation of the nervous system, followed by paralysis and ultimately death of the insect.
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Caption: Methomyl inhibits acetylcholinesterase, leading to continuous nerve signaling.
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Experimental Workflow: In Vivo Metabolism Study

A typical workflow for an in vivo study investigating the metabolic fate of a compound like
methomyl is outlined below. Methomyl-d3 can be used as a tracer in such studies to

differentiate the administered compound from its metabolites.

Animal Dosing
(with Methomyl/Methomyl-d3)

:

Clinical Observation

:

Sample Collection
(Blood, Tissues, Excreta)

:

Metabolite Extraction

:

LC-MS or GC-MS Analysis

:

Data Analysis and
Metabolite Identification
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Caption: A general workflow for an in-vivo metabolism study of methomyl.

Logical Relationship: Analytical Method Selection

The choice of analytical instrumentation often depends on the properties of the analyte and the
complexity of the matrix.

Matrix Complexity
(e.g., Food, Environmental)

l

Analyte Properties Sample Preparation
(Volatility, Polarity, Thermal Stability) (e.g., QUEChERS, SPE)

Volatile & Non-volatile o

Thermally Stable

LC-MS/MS

Click to download full resolution via product page
Caption: Factors influencing the choice between GC-MS and LC-MS for analysis.

This guide provides a foundational understanding of Methomyl-d3 and its application in
analytical science. For specific applications, further method development and validation are
essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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